Cas no 85006-04-8 (Isocitronellene)

• Product Name: Isocitronellene
• CAS No: 85006-04-8
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 729611
• PubChem ID: 10964588
• Update Time: 2025-04-19

Isocitronellene Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadiene,5,7-dimethyl-, (5R)-
• ISOCITRONELLENE
• Einecs 285-035-1
• Isocitronellene

• Inchi： 1S/C10H18/c1-5-6-7-10(4)8-9(2)3/h5,8,10H,1,6-7H2,2-4H3/t10-/m1/s1
• InChI Key： FYZHLRMYDRUDES-SNVBAGLBSA-N
• SMILES： [C@H](C)(/C=C(\C)/C)CCC=C

Computed Properties

• Exact Mass: 138.14100
• Monoisotopic Mass: 138.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.2

Experimental Properties

• Density: 0.752 g/mL at 20 °C(lit.)
• Boiling Point: 151-153 °C(lit.)
• Flash Point: 20 °C
• Refractive Index: n20/D 1.435
• PSA: 0.00000
• LogP: 3.55490

Isocitronellene Security Information

• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 16
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons